Cas no 2229288-16-6 (3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol)

• Product Name: 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol
• CAS No: 2229288-16-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5979313
• PubChem ID: 165780345
• Update Time: 2025-10-31

3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol
• 2229288-16-6
• EN300-1999818

• Inchi： 1S/C11H15N3O/c1-14-11(10(15)6-7-12)8-4-2-3-5-9(8)13-14/h2-5,10,15H,6-7,12H2,1H3
• InChI Key： OUAAEFFDAVIVME-UHFFFAOYSA-N
• SMILES： OC(CCN)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol

Research Briefing on 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol (CAS: 2229288-16-6): Recent Advances and Applications

3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol (CAS: 2229288-16-6) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its indazole core and amino-propanol side chain, exhibits unique pharmacological properties that make it a promising candidate for therapeutic interventions. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, particularly in the context of kinase inhibition and modulation of signaling pathways.

One of the most notable advancements in the research of 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a subset of protein kinases, including those involved in oncogenic signaling. The study highlighted the compound's ability to bind to the ATP-binding site of kinases, thereby disrupting their catalytic activity and downstream signaling cascades.

In addition to its kinase inhibitory properties, 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol has also been investigated for its potential as a scaffold for the design of novel antimicrobial agents. A recent preprint on bioRxiv reported that structural modifications of this compound led to the discovery of analogs with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

The synthetic accessibility of 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol has further contributed to its popularity in drug discovery programs. A 2022 review in Organic & Biomolecular Chemistry outlined several efficient synthetic routes to this compound, emphasizing its versatility as a building block for the construction of more complex molecular architectures. The review also discussed the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

Despite these promising findings, challenges remain in the clinical translation of 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol-based therapeutics. Pharmacokinetic studies have revealed that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural optimization to improve its drug-like properties. Ongoing research is focused on addressing these limitations through the development of prodrug strategies and formulation technologies.

In conclusion, 3-amino-1-(2-methyl-2H-indazol-3-yl)propan-1-ol (CAS: 2229288-16-6) represents a versatile and pharmacologically active compound with broad applications in drug discovery. Its role as a kinase inhibitor and antimicrobial scaffold underscores its potential to address unmet medical needs. Future research will likely focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications, paving the way for its eventual clinical application.